3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide

• IUPAC Name: 3,5-difluoro-4-methoxy-N-methyl-N-(pyrazin-2-ylmethyl)benzamide
• InChI: InChI=1S/C14H13F2N3O2/c1-19(8-10-7-17-3-4-18-10)14(20)9-5-11(15)13(21-2)12(16)6-9/h3-7H,8H2,1-2H3
• InChI Key: YJYGOMMTSKHAGB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC=CN=C1)C(=O)C2=CC(=C(C(=C2)F)OC)F
• Molecular Formula: C14H13F2N3O2
• Molecular Weight: 293.27 g/mol

Description

3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide, also known as DFP-10825, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the class of benzamide derivatives and has been shown to exhibit promising properties for the treatment of various diseases, including cancer and neurological disorders.

Mechanism of Action

The mechanism of action of 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in cancer cell growth and survival. Specifically, 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in the regulation of gene expression. By inhibiting HDAC activity, 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide can alter the expression of genes that are involved in cancer cell growth and survival, leading to cell death.
Biochemical and Physiological Effects:
3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide has been shown to have several biochemical and physiological effects on cancer cells. Studies have demonstrated that this compound can induce cell cycle arrest, inhibit cell migration and invasion, and increase the production of reactive oxygen species (ROS) in cancer cells. Additionally, 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide has been shown to decrease the expression of proteins that are involved in angiogenesis, or the formation of new blood vessels, which is a critical process for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide in lab experiments is its potent anti-tumor activity and ability to induce apoptosis in cancer cells. This compound has also been shown to have low toxicity in normal cells, which is a desirable property for cancer treatment. However, one of the limitations of using 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its availability for research and potential clinical use. Additionally, further studies are needed to fully understand the mechanism of action of 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide and its effects on cancer cells. Finally, more research is needed to evaluate the potential of 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide for the treatment of other diseases, such as neurological disorders.

Scientific Research Applications

3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide has been studied extensively for its potential applications in the field of medicine. One of the main areas of research has been its use in the treatment of cancer. Studies have shown that 3,5-difluoro-4-methoxy-N-methyl-N-(2-pyrazinylmethyl)benzamide exhibits potent anti-tumor activity against various types of cancer cells, including breast, lung, and prostate cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising mechanism for cancer treatment.